1. Home
  2. Product
  3. Reference Standards
  4. Mussaenoside
Mussaenoside Mussaenoside
Brand Name: Vulcanchem
CAS No.: 64421-27-8
VCID: VC0205798
InChI: InChI=1S/C17H26O10/c1-17(23)4-3-7-8(14(22)24-2)6-25-15(10(7)17)27-16-13(21)12(20)11(19)9(5-18)26-16/h6-7,9-13,15-16,18-21,23H,3-5H2,1-2H3/t7-,9-,10-,11-,12+,13-,15+,16+,17+/m1/s1
SMILES:
Molecular Formula: C17H26O10
Molecular Weight: 390.4 g/mol

Mussaenoside

CAS No.: 64421-27-8

Reference Standards

VCID: VC0205798

Molecular Formula: C17H26O10

Molecular Weight: 390.4 g/mol

Mussaenoside - 64421-27-8

CAS No. 64421-27-8
Product Name Mussaenoside
Molecular Formula C17H26O10
Molecular Weight 390.4 g/mol
IUPAC Name methyl (1S,4aS,7S,7aS)-7-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
Standard InChI InChI=1S/C17H26O10/c1-17(23)4-3-7-8(14(22)24-2)6-25-15(10(7)17)27-16-13(21)12(20)11(19)9(5-18)26-16/h6-7,9-13,15-16,18-21,23H,3-5H2,1-2H3/t7-,9-,10-,11-,12+,13-,15+,16+,17+/m1/s1
Standard InChIKey XBGJTRDIWPEIMG-DUMNYRKASA-N
Isomeric SMILES C[C@@]1(CC[C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
Canonical SMILES CC1(CCC2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O
Appearance Oil
Synonyms mussaenoside
PubChem Compound 182423
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19